1-(2-Chlorophenyl)-3-((1-cyclopentylpiperidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[(1-cyclopentylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C18H26ClN3O/c19-16-7-3-4-8-17(16)21-18(23)20-13-14-9-11-22(12-10-14)15-5-1-2-6-15/h3-4,7-8,14-15H,1-2,5-6,9-13H2,(H2,20,21,23)
• InChI Key: JEEBSJBWDSSAAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)CNC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H26ClN3O
• Molecular Weight: 335.9 g/mol

Description

1-(2-Chlorophenyl)-3-((1-cyclopentylpiperidin-4-yl)methyl)urea, also known as CPPU, is a synthetic cytokinin that is widely used in plant research. CPPU is a potent plant growth regulator that can stimulate cell division, elongation, and differentiation, and promote fruit set and enlargement. CPPU has been extensively studied for its effects on plant growth and development, and has been shown to have many potential applications in agriculture and horticulture.

Scientific Research Applications

Insecticide Research

• Cuticle Deposition Interference : A study explored the insecticidal activity of urea derivatives, demonstrating that compounds such as "1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea" interfere with the process of cuticle deposition in insects, leading to their death due to failure in moulting or pupating. This unique mode of action suggests potential for developing safe insecticides for agriculture (Mulder & Gijswijt, 1973).

Corrosion Inhibition

• Metal Corrosion Prevention : Research on "1-((4-chlorophenyl)(2-hydroxynaphtalen-1-yl)(phenyl)methyl)urea (CPHU)" showed its efficacy as a corrosion inhibitor for mild steel in acidic solutions. These compounds act as mixed-type inhibitors and demonstrate how urea derivatives can be used to protect industrial metals against corrosion, with implications for extending the lifespan of metal structures and components (Bahrami & Hosseini, 2012).

Anticancer Research

• Potential Anticancer Agents : A study synthesized and evaluated the cytotoxicity of 1-aryl-3-(2-chloroethyl) ureas on human adenocarcinoma cells, finding certain derivatives to exhibit comparable or superior cytotoxicity to known anticancer agents. This highlights the potential of chlorophenyl urea derivatives in cancer treatment research (Gaudreault et al., 1988).

Environmental Science

• Environmental Contamination and Degradation : The environmental occurrence and analytical detection methods for "N-(4-chlorophenyl)-N'-(3,4-dichlorophenyl)urea" (a polychlorinated phenyl urea pesticide) were investigated. Despite its extensive use and potential environmental impact, research into its environmental fate, behavior, and degradation, particularly in aquatic environments, remains crucial for understanding and mitigating its ecological effects (Halden & Paull, 2004).